Retinal dehydrogenase 1 (88-96)
Description
Retinal dehydrogenase 1 (ALDH1A1) is a cytosolic enzyme encoded by the ALDH1A1 gene located at chromosome 9q21.13 . It catalyzes the oxidation of retinaldehyde (vitamin A aldehyde) to retinoic acid (RA), a critical signaling molecule in embryonic development, cell differentiation, and vision . ALDH1A1 also exhibits broad substrate specificity, metabolizing lipid peroxidation-derived aldehydes and other endogenous aldehydes . Dysregulation of ALDH1A1 is implicated in cancers, where its overexpression is associated with tumor progression and chemoresistance .
Properties
sequence |
LLYKLADLI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Retinal dehydrogenase 1 (88-96) |
Origin of Product |
United States |
Comparison with Similar Compounds
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